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Compound of Interest

Compound Name: PSB-16133 sodium
Cat. No.: B15570692
Get Quote
\ J

This guide provides crucial safety, operational, and disposal procedures for PSB-16133
sodium, a potent and selective P2Y4 receptor antagonist. The information is intended for
researchers, scientists, and drug development professionals to ensure safe handling and to
build trust in laboratory safety practices.

Chemical and Physical Properties

A summary of the key quantitative data for PSB-16133 sodium is provided below for easy
reference.
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Property Value

CAS Number 2089035-40-3
Molecular Formula C2sH21N2NaOsS:2
Molecular Weight 552.59 g/mol
Appearance Solid

Solubility Soluble in DMSO

Storage Conditions

Short-term (days to weeks): 0 - 4°C, dry and
dark.[1] Long-term (months to years): -20°C, dry
and dark.[1]

Hazard Assessment and Safety Recommendations

There are conflicting reports regarding the hazard classification of PSB-16133 sodium. One

safety data sheet (SDS) from MedChemExpress classifies it as not a hazardous substance or

mixture, while another from DC Chemicals suggests it is harmful if swallowed and very toxic to

aquatic life with long-lasting effects. Given this discrepancy, it is imperative to handle PSB-

16133 sodium with caution and adhere to standard laboratory safety protocols for chemical

handling.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling PSB-

16133 sodium to minimize exposure and ensure personal safety.
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Equipment Specification Purpose
) Safety glasses with side Protects eyes from splashes
Eye Protection )
shields or goggles and dust.
) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o
(e.g., nitrile) compound.

] Protects skin and clothing from
Body Protection Laboratory coat o
contamination.

) ) Use in a well-ventilated area or  Avoid inhalation of dust or
Respiratory Protection
fume hood. aerosols.[2]

Operational Plans: Step-by-Step Guidance

The following sections provide procedural guidance for the safe handling, storage, and disposal
of PSB-16133 sodium.

Handling Procedures

» Preparation: Before handling, ensure that all necessary PPE is worn and that a safety
shower and eyewash station are readily accessible.

» Weighing and Transfer: Conduct all weighing and transfer operations in a well-ventilated
area or a chemical fume hood to avoid the generation of dust.

e Solution Preparation: When dissolving in DMSO, add the solvent to the solid slowly to avoid
splashing.

» General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

Emergency Procedures: Spill Response

In the event of a spill, follow these step-by-step procedures:

o Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.
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o Ventilate: Ensure the area is well-ventilated.

o Contain: For a solid spill, carefully sweep up the material, avoiding dust generation, and
place it in a sealed container for disposal. For a solution in DMSO, absorb the spill with an
inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.

e Decontaminate: Clean the spill area with soap and water.

e Dispose: Dispose of the contaminated materials as hazardous waste.

First Aid Measures

Exposure First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Remove contaminated clothing and rinse the
Skin Contact affected skin with plenty of water. Seek medical

attention if irritation develops.[2]

Move the person to fresh air. If breathing is

Inhalation . ) ) )
difficult, provide oxygen. Seek medical attention.
Do NOT induce vomiting. Wash out the mouth

Ingestion with water and seek immediate medical

attention.

Disposal Plan

Proper disposal of PSB-16133 sodium and its containers is essential to prevent environmental
contamination and comply with regulations.

o Waste Collection: Collect waste PSB-16133 sodium and any contaminated materials (e.qg.,
gloves, absorbent pads) in a designated, labeled, and sealed container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.
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+ Disposal: Dispose of the chemical waste through a licensed professional waste disposal
service. Do not dispose of it down the drain or in the general trash. All disposal methods
must be in accordance with federal, state, and local environmental regulations.

P2Y4 Receptor Signaling Pathway

PSB-16133 is an antagonist of the P2Y4 receptor, a G-protein coupled receptor (GPCR). The
diagram below illustrates the signaling pathway initiated by the activation of the P2Y4 receptor.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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